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Compound of Interest

Compound Name: Shinorine

Cat. No.: B1251615

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential guidance for the safe handling and disposal of
Shinorine. The following procedures are designed to minimize risk and ensure a safe
laboratory environment.

Shinorine is a mycosporine-like amino acid (MAA) with potential applications in drug
development due to its antioxidant and UV-absorbing properties.[1][2] While comprehensive
toxicological data is not readily available, the compound is classified under the Globally
Harmonized System of Classification and Labelling of Chemicals (GHS) and requires careful
handling to mitigate potential hazards.

Key Safety Information

Hazard Classification:
* GHS Pictogram: GHSO07 (Exclamation Mark)[3]
e Hazard Statements:[3]

o H315: Causes skin irritation.

o H319: Causes serious eye irritation.

o H335: May cause respiratory irritation.
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e Precautionary Statements:[3]

o

P280: Wear protective gloves/protective clothing/eye protection/face protection.
o P302+P352: IF ON SKIN: Wash with plenty of soap and water.
o P304+P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.

o P312: Call a POISON CENTER or doctor/physician if you feel unwell.
o P403+P233: Store in a well-ventilated place. Keep container tightly closed.

o P501: Dispose of contents/container in accordance with
local/regional/national/international regulations.

: . E

Property Value Source
CAS Number 73112-73-9 [11[3]
Molecular Formula C13H20N20s [1][3]
Molecular Weight 332.31 g/mol [11[3]
Boiling Point 626.9 °C [4]

Store at 2°C - 8°C in a well-
Storage ] [4]
closed container.

Operational Plan: Step-by-Step Handling
Procedures

This plan outlines the necessary steps for safely handling Shinorine in a laboratory setting.

1. Engineering Controls:
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» Always handle Shinorine powder in a properly functioning chemical fume hood to minimize
inhalation exposure.[5]

e Ensure that an eyewash station and safety shower are readily accessible in the immediate
work area.

2. Personal Protective Equipment (PPE):

o Eye Protection: Wear chemical safety goggles. A face shield is recommended when handling
larger quantities or if there is a risk of splashing.

e Hand Protection: Wear nitrile gloves. Inspect gloves for any tears or punctures before use
and change them frequently, especially if they become contaminated.

o Body Protection: A lab coat is mandatory. Ensure it is fully buttoned.

o Respiratory Protection: If working outside of a fume hood is unavoidable, a NIOSH-approved
respirator with a particulate filter is required.

3. Weighing and Preparation of Solutions:

o To minimize the dispersion of fine powder, it is recommended to weigh Shinorine directly in
a fume hood.

« If a balance is located outside the fume hood, tare a sealed container, add the powder inside
the fume hood, and then re-weigh the sealed container.

e When preparing solutions, add the solvent to the Shinorine powder slowly to avoid
splashing.

4. Spill Management:

e Minor Spills:

o Alert personnel in the immediate area.

o Wearing appropriate PPE, gently cover the spill with an absorbent material to avoid raising
dust.

o Carefully scoop the material into a labeled waste container.

¢ Clean the spill area with soap and water.

e Major Spills:

o Evacuate the area and prevent re-entry.

o Contact your institution's environmental health and safety (EHS) department immediately.

Disposal Plan
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Proper disposal of Shinorine and contaminated materials is crucial to prevent environmental
contamination and ensure regulatory compliance.

1. Waste Segregation:

» All solid waste contaminated with Shinorine (e.g., weighing paper, used gloves, absorbent
pads) should be collected in a dedicated, clearly labeled hazardous waste container.

e Unused Shinorine powder should be disposed of as chemical waste. Do not discard it in the
regular trash.

» Solutions of Shinorine should be collected in a labeled hazardous waste container. Do not
pour them down the drain.

2. Container Labeling:

o All waste containers must be labeled with "Hazardous Waste" and the full chemical name
"Shinorine".
¢ [nclude the date when the waste was first added to the container.

3. Final Disposal:

» Follow your institution's specific procedures for the pickup and disposal of chemical waste.
Contact your EHS department for guidance.

» Empty Shinorine containers should be triple-rinsed with a suitable solvent. The rinsate must
be collected and disposed of as hazardous waste. After rinsing, the container can be
disposed of as non-hazardous waste, with the label defaced.

Visual Workflow for Handling Shinorine
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Shinorine Handling and Disposal Workflow
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Caption: Workflow for the safe handling and disposal of Shinorine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Shinorine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1251615#personal-protective-equipment-for-
handling-shinorine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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